5-Methoxy-3-((triethylsilyl)ethynyl)picolinonitrile

• CAS RN: 1600511-76-9
• Molecular Formula: C15H20N2OSi
• Molecular Weight: 272.42 g/mol
• IUPAC Name: 5-methoxy-3-(2-triethylsilylethynyl)pyridine-2-carbonitrile
• InChI: InChI=1S/C15H20N2OSi/c1-5-19(6-2,7-3)9-8-13-10-14(18-4)12-17-15(13)11-16/h10,12H,5-7H2,1-4H3
• InChI Key: REQCAVDAJMNTNI-UHFFFAOYSA-N
• Canonical SMILES: CC[Si](CC)(CC)C#CC1=C(N=CC(=C1)OC)C#N

Description

5-Methoxy-3-((triethylsilyl)ethynyl)picolinonitrile is a useful research compound. Its molecular formula is C15H20N2OSi and its molecular weight is 272.42 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A sealable vessel was charged with bis(acetonitrile)palladium (II) chloride (0.154 g, 0.593 mmol), dicyclohexyl(2′,4′,6′-triisopropyl-[1′,1′-biphenyl]-2-yl)phosphine (0.848 g, 1.780 mmol), cesium carbonate (25.1 g, 77 mmol), the product of Intermediate 9, step 1 (5 g, 29.7 mmol), and ACN (60 mL). The vessel was flushed with argon, sealed, and stirred at RT for 25 minutes. To the reaction was added triethyl(ethynyl)silane (5.41 g, 38.6 mmol), and the vessel was resealed and stirred at 90° C. for 3 hours. The solution was concentrated, and the residue was purified via silica gel chromatography, eluting with 0-50% ethyl acetate in heptanes, to afford the title compound (3.8 g, 13.9 mmol). MS m/z=273 (M+H).